1-(1-((3-Methoxyphenyl)sulfonyl)piperidin-4-yl)pyrrolidin-3-ol

• IUPAC Name: 1-[1-(3-methoxyphenyl)sulfonylpiperidin-4-yl]pyrrolidin-3-ol
• InChI: InChI=1S/C16H24N2O4S/c1-22-15-3-2-4-16(11-15)23(20,21)18-9-5-13(6-10-18)17-8-7-14(19)12-17/h2-4,11,13-14,19H,5-10,12H2,1H3
• InChI Key: FJYRETLVDCSQMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)S(=O)(=O)N2CCC(CC2)N3CCC(C3)O
• Molecular Formula: C16H24N2O4S
• Molecular Weight: 340.4 g/mol

Description

1-(1-((3-Methoxyphenyl)sulfonyl)piperidin-4-yl)pyrrolidin-3-ol is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as MS-275, and it belongs to a class of compounds called histone deacetylase inhibitors (HDAC inhibitors). HDAC inhibitors have been shown to have a wide range of potential applications in the field of scientific research, including cancer treatment, neurodegenerative disease research, and epigenetics research.

Scientific Research Applications

Synthesis and Chemical Properties

Synthetic Approaches and Chemical Reactions

A range of synthetic methods has been developed for the preparation of pyrrolidine and piperidine derivatives, which are structural relatives to the compound . These methods include the synthesis of pyrrolidin-2-one and pyrrolidine derivatives with potential antiarrhythmic and antihypertensive activities due to their adrenolytic properties (Malawska et al., 2002). Additionally, novel synthetic routes have been explored for producing 3-(pyrrolidin-1-yl)piperidine, highlighting its significance in medicinal chemistry (Smaliy et al., 2011).

Molecular Design and Spectral Properties

The design of synthetic bacteriochlorins with spiro-piperidine motifs for tailoring the polarity of near-infrared absorbers demonstrates the utility of incorporating piperidine structures in complex molecules for specific applications (Reddy et al., 2013).

Biological Activities

Antimicrobial and Antiviral Potentials

Various piperidine derivatives have been synthesized and evaluated for their antimicrobial activities. For instance, 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives showed significant antimicrobial activities, suggesting their potential use in combating plant pathogens (Vinaya et al., 2009). Additionally, novel 4-pyrrolidin-3-cyanopyridine derivatives have been synthesized and shown to exhibit antibacterial activity, indicating the broad applicability of pyrrolidine derivatives in developing new antimicrobial agents (Bogdanowicz et al., 2013).

Material Science Applications

Structural and Conformation Studies

Investigations into the structure and conformation of solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, a compound with potential antineoplastic properties, provide insights into the molecular arrangements that could influence the material properties and biological activities (Banerjee et al., 2002).

Mechanism of Action

Target of Action

The primary targets of the compound “1-(1-((3-Methoxyphenyl)sulfonyl)piperidin-4-yl)pyrrolidin-3-ol” are currently unknown. This compound is structurally similar to sulfonyl piperazine compounds, which have been found to bind to the colchicine binding site of tubulin . .

Mode of Action

If it indeed binds to the colchicine binding site of tubulin like its structural analogs, it may interfere with microtubule dynamics, leading to cell cycle arrest and apoptosis .

Biochemical Pathways

If it acts on tubulin, it could affect a variety of cellular processes, including cell division, intracellular transport, and cell shape maintenance .

Result of Action

If it acts on tubulin, it could potentially lead to cell cycle arrest and apoptosis .